Cas no 1249437-64-6 (2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1249437-64-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 4581212
• PubChem ID: 62277113
• Update Time: 2025-06-10

2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde
• 2H-1,2,3-Triazole-4-carboxaldehyde, 2-(3,5-dimethylphenyl)-

• Inchi： 1S/C11H11N3O/c1-8-3-9(2)5-11(4-8)14-12-6-10(7-15)13-14/h3-7H,1-2H3
• InChI Key： KGOSQAAAKSDTFV-UHFFFAOYSA-N
• SMILES： N1=CC(C=O)=NN1C1=CC(C)=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1249437-64-6)

The compound 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1249437-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its triazole and dimethylphenyl moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological targets and pharmacological properties.

One of the key advancements in the research of this compound is its role as a versatile intermediate in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel triazole-based inhibitors targeting protein kinases involved in cancer progression. The study highlighted that modifications at the aldehyde group of 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde could significantly enhance its binding affinity and selectivity towards specific kinase isoforms, paving the way for the development of next-generation anticancer agents.

Another notable development is the exploration of its antimicrobial properties. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways. These findings suggest that 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde could serve as a scaffold for designing new antibiotics to address the growing threat of antimicrobial resistance.

In addition to its therapeutic potential, recent studies have also investigated the compound's pharmacokinetic and safety profiles. A preclinical study published in Drug Metabolism and Disposition in early 2024 reported favorable oral bioavailability and metabolic stability in rodent models, with no significant toxicity observed at therapeutic doses. These results underscore its potential as a viable candidate for further clinical development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and reducing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies and the development of prodrug formulations to improve its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1249437-64-6) represents a promising chemical entity with diverse pharmacological applications. Ongoing research is expected to further unravel its mechanistic insights and expand its therapeutic potential, making it a compound of significant interest in the chemical biology and pharmaceutical communities.